![molecular formula C9H7F3O4 B3043587 2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic Acid CAS No. 886762-51-2](/img/structure/B3043587.png)
2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic Acid
Overview
Description
2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic acid (TFMA) is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. TFMA is a derivative of phenylacetic acid and is commonly used as a building block in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic Acid is not fully understood, but it is believed to act as an inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that plays a role in the metabolism of endocannabinoids. By inhibiting FAAH, this compound may increase the levels of endocannabinoids in the body, which may have therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic Acid has several advantages for use in lab experiments. It is readily available and easy to synthesize, making it a cost-effective option for researchers. However, this compound has limitations as well. It is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic Acid. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. This compound may also have applications in the treatment of pain and inflammation. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic Acid has been extensively studied for its potential applications in various fields, including organic synthesis, medicinal chemistry, and agricultural chemistry. It has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
properties
IUPAC Name |
2-hydroxy-2-[4-(trifluoromethoxy)phenyl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O4/c10-9(11,12)16-6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7,13H,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQQHBKMJYNSJDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)O)O)OC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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